Cas no 87530-30-1 (Lusianthridin)

Lusianthridin is a naturally occurring phenolic compound found in certain orchid species, notably in the genus Dendrobium. It is characterized by its unique stilbenoid structure, which contributes to its potential biological activities, including antioxidant and anti-inflammatory properties. Research suggests that Lusianthridin may exhibit photoprotective effects, making it of interest in dermatological and cosmetic applications. Its molecular stability and ability to modulate cellular pathways further underscore its utility in pharmacological studies. As a specialized phytochemical, Lusianthridin is valued for its purity and reproducibility in analytical and experimental settings, supporting advancements in natural product chemistry and biomedical research.

Lusianthridin structure

Product Name:Lusianthridin

CAS No:87530-30-1

MF:C₁₅H₁₄O₃

MW:242.269864559174

CID:1911685

PubChem ID:442702

Update Time:2025-06-10

Lusianthridin Chemical and Physical Properties

Names and Identifiers

- 7-methoxy-9,10-dihydrophenanthrene-2,5-diol
- Lusianthridin
- 2,5-Phenanthrenediol, 9,10-dihydro-7-methoxy-
- 7-Methoxy-9,10-dihydro-2,5-phenanthrendiol
- 7-Methoxy-9,10-dihydro-2,5-phenanthrenediol
- 7-Méthoxy-9,10-dihydro-2,5-phénanthrènediol
- 4,7-Dihydroxy-2-methoxy-9,10-dihydrophenanthrene
- https://www.ebi.ac.uk/chebi/searchId.do?chebiId=CHEBI:28678
- BDBM246496
- C10257
- Q27103833
- 9,10-Dihydro-7-methoxy-2,5-phenanthrenediol (ACI)
- CHEBI:28678
- CHEMBL254187
- SCHEMBL4743850
- DTXSID50331917
- D85190
- 2,5-Dihydroxy-7-methoxy-9,10-dihydrophenanthrene (14)
- HY-121418
- AKOS040760533
- CS-0081991
- FS-7984
- 87530-30-1
- DA-75163
- Inchi： 1S/C15H14O3/c1-18-12-7-10-3-2-9-6-11(16)4-5-13(9)15(10)14(17)8-12/h4-8,16-17H,2-3H2,1H3
- InChI Key： RDKDIPDDUFMMMT-UHFFFAOYSA-N
- SMILES： OC1C=C2CCC3C(C2=CC=1)=C(O)C=C(OC)C=3

Computed Properties

Exact Mass: 242.09400
Monoisotopic Mass: 242.094294304g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 1
Complexity: 294
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 49.7
XLogP3: 3.1

Experimental Properties

Color/Form: Powder
Density: 1.296±0.06 g/cm3(Predicted)
Boiling Point: 507.3±50.0 °C(Predicted)
Flash Point: 260.6±30.1 °C
PSA: 49.69000
LogP: 2.87200
pka: 9.23±0.20(Predicted)
Vapor Pressure: 0.0±1.4 mmHg at 25°C

Lusianthridin Security Information

Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ℃, better at -4 ℃

Lusianthridin Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-121418-5mg	Lusianthridin	87530-30-1		5mg	￥11500	2023-03-06
MedChemExpress	HY-121418-10mg	Lusianthridin	87530-30-1		10mg	￥18500	2023-03-06
Chengdu Biopurify Phytochemicals Ltd	BPF2784-5mg	Lusianthridin	87530-30-1	98%	5mg	$350	2023-09-20
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	L43370-5 mg	7-methoxy-9,10-dihydrophenanthrene-2,5-diol	87530-30-1		5mg	¥4640.0	2021-09-09
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN1892-1 mg	Lusianthridin	87530-30-1		1mg	￥2353.00	2022-02-28
S e l l e c k ZHONG GUO	E2183-1mg	Lusianthridin	87530-30-1		1mg	￥7944.79	2022-04-26
S e l l e c k ZHONG GUO	E2183-5mg	Lusianthridin	87530-30-1		5mg	￥23824.79	2022-04-26
Chengdu Biopurify Phytochemicals Ltd	BPF2784-5mg	Lusianthridin	87530-30-1	98%	5mg	$350	2023-09-19
Biosynth	MDA53030-1 mg	Lusianthridin	87530-30-1		1mg	$155.93	2023-01-03
Biosynth	MDA53030-5 mg	Lusianthridin	87530-30-1		5mg	$506.75	2023-01-03

Lusianthridin Production Method

Production Method 1

2826994-79-8

87530-30-1

Reaction Conditions

1.1 Reagents: Triethylamine , Phosphorus tribromide Solvents: Dichloromethane ; 0 °C; 15 h, 0 °C
1.2 Reagents: Water ; 0 °C
1.3 Reagents: Sodium bicarbonate Solvents: Water ; neutralized
2.1 Reagents: Bromobenzene , Butyllithium Solvents: Tetrahydrofuran , Hexane ; -78 °C; 1 h, -78 °C
2.2 Solvents: Tetrahydrofuran ; 2 h, rt
2.3 Reagents: Ammonium chloride Solvents: Water ; rt
3.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; 12 h, 1 atm, rt

Reference

A Practical and Scalable Preparation of Lusianthridin

Liao, Qi; et al, Synlett, 2022, 33(11), 1087-1091

Production Method 2

2826994-78-7

87530-30-1

Reaction Conditions

1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ; 0 °C; 30 min, 0 °C; rt
2.1 Reagents: Triethylamine , Phosphorus tribromide Solvents: Dichloromethane ; 0 °C; 15 h, 0 °C
2.2 Reagents: Water ; 0 °C
2.3 Reagents: Sodium bicarbonate Solvents: Water ; neutralized
3.1 Reagents: Bromobenzene , Butyllithium Solvents: Tetrahydrofuran , Hexane ; -78 °C; 1 h, -78 °C
3.2 Solvents: Tetrahydrofuran ; 2 h, rt
3.3 Reagents: Ammonium chloride Solvents: Water ; rt
4.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; 12 h, 1 atm, rt

Reference

A Practical and Scalable Preparation of Lusianthridin

Liao, Qi; et al, Synlett, 2022, 33(11), 1087-1091

Production Method 3

2299199-39-4

2695516-89-1

87530-30-1

Reaction Conditions

1.1 Reagents: Cesium carbonate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: 1,4-Dioxane , Water ; 18 h, 80 °C
2.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ; 0 °C; 30 min, 0 °C; rt
3.1 Reagents: Triethylamine , Phosphorus tribromide Solvents: Dichloromethane ; 0 °C; 15 h, 0 °C
3.2 Reagents: Water ; 0 °C
3.3 Reagents: Sodium bicarbonate Solvents: Water ; neutralized
4.1 Reagents: Bromobenzene , Butyllithium Solvents: Tetrahydrofuran , Hexane ; -78 °C; 1 h, -78 °C
4.2 Solvents: Tetrahydrofuran ; 2 h, rt
4.3 Reagents: Ammonium chloride Solvents: Water ; rt
5.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; 12 h, 1 atm, rt

Reference

A Practical and Scalable Preparation of Lusianthridin

Liao, Qi; et al, Synlett, 2022, 33(11), 1087-1091

Production Method 4

1605282-38-9

87530-30-1

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Acetone ; 10 min, rt
1.2 5 h, rt
2.1 Reagents: Cesium carbonate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: 1,4-Dioxane , Water ; 18 h, 80 °C
3.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ; 0 °C; 30 min, 0 °C; rt
4.1 Reagents: Triethylamine , Phosphorus tribromide Solvents: Dichloromethane ; 0 °C; 15 h, 0 °C
4.2 Reagents: Water ; 0 °C
4.3 Reagents: Sodium bicarbonate Solvents: Water ; neutralized
5.1 Reagents: Bromobenzene , Butyllithium Solvents: Tetrahydrofuran , Hexane ; -78 °C; 1 h, -78 °C
5.2 Solvents: Tetrahydrofuran ; 2 h, rt
5.3 Reagents: Ammonium chloride Solvents: Water ; rt
6.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; 12 h, 1 atm, rt

Reference

A Practical and Scalable Preparation of Lusianthridin

Liao, Qi; et al, Synlett, 2022, 33(11), 1087-1091

Production Method 5

2826994-81-2

87530-30-1

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; 12 h, 1 atm, rt

Reference

A Practical and Scalable Preparation of Lusianthridin

Liao, Qi; et al, Synlett, 2022, 33(11), 1087-1091

Production Method 6

2826994-80-1

87530-30-1

Reaction Conditions

1.1 Reagents: Bromobenzene , Butyllithium Solvents: Tetrahydrofuran , Hexane ; -78 °C; 1 h, -78 °C
1.2 Solvents: Tetrahydrofuran ; 2 h, rt
1.3 Reagents: Ammonium chloride Solvents: Water ; rt
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; 12 h, 1 atm, rt

Reference

A Practical and Scalable Preparation of Lusianthridin

Liao, Qi; et al, Synlett, 2022, 33(11), 1087-1091

Production Method 7

139962-97-3

2299199-39-4

87530-30-1

Reaction Conditions

Reference

A Practical and Scalable Preparation of Lusianthridin

Liao, Qi; et al, Synlett, 2022, 33(11), 1087-1091

Production Method 8

19520-74-2

87530-30-1

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Solvents: Dichloromethane ; 0 °C; overnight, rt
2.1 Reagents: Potassium carbonate Solvents: Acetone ; 10 min, rt
2.2 5 h, rt
3.1 Reagents: Cesium carbonate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: 1,4-Dioxane , Water ; 18 h, 80 °C
4.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ; 0 °C; 30 min, 0 °C; rt
5.1 Reagents: Triethylamine , Phosphorus tribromide Solvents: Dichloromethane ; 0 °C; 15 h, 0 °C
5.2 Reagents: Water ; 0 °C
5.3 Reagents: Sodium bicarbonate Solvents: Water ; neutralized
6.1 Reagents: Bromobenzene , Butyllithium Solvents: Tetrahydrofuran , Hexane ; -78 °C; 1 h, -78 °C
6.2 Solvents: Tetrahydrofuran ; 2 h, rt
6.3 Reagents: Ammonium chloride Solvents: Water ; rt
7.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; 12 h, 1 atm, rt

Reference

A Practical and Scalable Preparation of Lusianthridin

Liao, Qi; et al, Synlett, 2022, 33(11), 1087-1091